10.1039/C1CP20180H | A novel reaction model for the electrical conductivity of ultra-thin TiO2 films in H2†

A novel reaction model for the electrical conductivity of ultra-thin TiO2 films in H2†

Physical Chemistry Chemical Physics Pub Date: 2011-04-18 DOI: 10.1039/C1CP20180H

Abstract

Two ultra-thin TiO₂ films with platinum electrodes were prepared on a porous anodic aluminium oxide thick layer and a ceramic plate, respectively. It was found that in both TiO₂ films the conductance was almost proportional to the fourth root of the H₂ concentration in N₂ ambient at 500 °C. A quantitative model based on the spill-over mechanism is established to describe this novel correlation.

A novel reaction model for the electrical conductivity of ultra-thin TiO2 films in H2†

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Journal Name：Physical Chemistry Chemical Physics

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